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An In-depth Technical Guide to the Safe Handling of Digitonin Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction to Digitonin
Digitonin (CAS No: 11024-24-1) is a steroidal saponin, a glycoside extracted from the foxglove

plant Digitalis purpurea.[1] It is a non-ionic detergent widely utilized in biochemical and cell

biology research. Its primary application is the permeabilization of cell membranes, which it

achieves by complexing with cholesterol and other membrane lipids.[2][3] This property allows

for the selective extraction of cellular components, solubilization of membrane proteins, and the

introduction of substances into the cytoplasm.[3][4] However, its potent biological activity is

coupled with significant toxicity, necessitating strict safety and handling protocols. This guide

provides a comprehensive overview of the hazards associated with Digitonin powder and

outlines detailed procedures for its safe use in a laboratory setting.

Hazard Identification and Classification
Digitonin is classified as acutely toxic and requires careful handling to avoid exposure.[5] The

substance is categorized as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[6]

Signal Word: Danger[6][7]
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Hazard Pictogram:

GHS06: Skull and Crossbones[6][7]

Hazard Statements:

H301: Toxic if swallowed.[1][7]

H311: Toxic in contact with skin.[1][7]

H330 / H331: Fatal or toxic if inhaled.[1][6][8]

H373: May cause damage to organs through prolonged or repeated exposure.[9]

Precautionary Statements (Selected):

P260 / P261: Do not breathe/avoid breathing dust.[7][9]

P264: Wash skin thoroughly after handling.[9]

P270: Do not eat, drink or smoke when using this product.[10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[7][10]

P302+P352: IF ON SKIN: Wash with plenty of water.[7]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[7]

P405: Store locked up.[9]

Toxicological and Physical Data
The primary hazard of Digitonin is its acute toxicity. The available quantitative data and key

physical properties are summarized below.

Table 1: Acute Toxicity Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://cdn.caymanchem.com/cdn/msds/14952m.pdf
https://www.carlroth.com/medias/SDB-4005-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTU3OTN8YXBwbGljYXRpb24vcGRmfGFEYzVMMmc0WVM4NU1UYzFNall3TVRZNE1qSXlMMU5FUWw4ME1EQTFYMDFVWDBWT0xuQmtaZ3wzZWY3ZmZkNGRhNjkyYTIyOTE0ZTJlNzllN2Y1YWY3ZWIwMmEyMDQzNDY5N2YxM2QzNTdiMmNiYjg5ZTQwMjIx
https://pubchem.ncbi.nlm.nih.gov/compound/Digitonin
https://www.carlroth.com/medias/SDB-4005-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTU3OTN8YXBwbGljYXRpb24vcGRmfGFEYzVMMmc0WVM4NU1UYzFNall3TVRZNE1qSXlMMU5FUWw4ME1EQTFYMDFVWDBWT0xuQmtaZ3wzZWY3ZmZkNGRhNjkyYTIyOTE0ZTJlNzllN2Y1YWY3ZWIwMmEyMDQzNDY5N2YxM2QzNTdiMmNiYjg5ZTQwMjIx
https://pubchem.ncbi.nlm.nih.gov/compound/Digitonin
https://www.carlroth.com/medias/SDB-4005-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTU3OTN8YXBwbGljYXRpb24vcGRmfGFEYzVMMmc0WVM4NU1UYzFNall3TVRZNE1qSXlMMU5FUWw4ME1EQTFYMDFVWDBWT0xuQmtaZ3wzZWY3ZmZkNGRhNjkyYTIyOTE0ZTJlNzllN2Y1YWY3ZWIwMmEyMDQzNDY5N2YxM2QzNTdiMmNiYjg5ZTQwMjIx
https://pubchem.ncbi.nlm.nih.gov/compound/Digitonin
https://cdn.caymanchem.com/cdn/msds/14952m.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIGITONIN-CASNO-11024-24-03340-EN.aspx
https://www.sigmaaldrich.com/SG/en/sds/sigma/d141
https://www.carlroth.com/medias/SDB-4005-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTU3OTN8YXBwbGljYXRpb24vcGRmfGFEYzVMMmc0WVM4NU1UYzFNall3TVRZNE1qSXlMMU5FUWw4ME1EQTFYMDFVWDBWT0xuQmtaZ3wzZWY3ZmZkNGRhNjkyYTIyOTE0ZTJlNzllN2Y1YWY3ZWIwMmEyMDQzNDY5N2YxM2QzNTdiMmNiYjg5ZTQwMjIx
https://www.sigmaaldrich.com/SG/en/sds/sigma/d141
https://www.sigmaaldrich.com/SG/en/sds/sigma/d141
https://chemstock.ae/wp-content/uploads/2019/05/msds/20095MSDS.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/20095MSDS.pdf
https://www.carlroth.com/medias/SDB-4005-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTU3OTN8YXBwbGljYXRpb24vcGRmfGFEYzVMMmc0WVM4NU1UYzFNall3TVRZNE1qSXlMMU5FUWw4ME1EQTFYMDFVWDBWT0xuQmtaZ3wzZWY3ZmZkNGRhNjkyYTIyOTE0ZTJlNzllN2Y1YWY3ZWIwMmEyMDQzNDY5N2YxM2QzNTdiMmNiYjg5ZTQwMjIx
https://chemstock.ae/wp-content/uploads/2019/05/msds/20095MSDS.pdf
https://www.carlroth.com/medias/SDB-4005-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTU3OTN8YXBwbGljYXRpb24vcGRmfGFEYzVMMmc0WVM4NU1UYzFNall3TVRZNE1qSXlMMU5FUWw4ME1EQTFYMDFVWDBWT0xuQmtaZ3wzZWY3ZmZkNGRhNjkyYTIyOTE0ZTJlNzllN2Y1YWY3ZWIwMmEyMDQzNDY5N2YxM2QzNTdiMmNiYjg5ZTQwMjIx
https://www.carlroth.com/medias/SDB-4005-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTU3OTN8YXBwbGljYXRpb24vcGRmfGFEYzVMMmc0WVM4NU1UYzFNall3TVRZNE1qSXlMMU5FUWw4ME1EQTFYMDFVWDBWT0xuQmtaZ3wzZWY3ZmZkNGRhNjkyYTIyOTE0ZTJlNzllN2Y1YWY3ZWIwMmEyMDQzNDY5N2YxM2QzNTdiMmNiYjg5ZTQwMjIx
https://www.sigmaaldrich.com/SG/en/sds/sigma/d141
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13729988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route of Exposure Species Value Reference

Oral Rat LD50: 50 mg/kg [11]

Table 2: Physical and Chemical Properties
Property Value Reference(s)

Appearance
White to off-white crystalline

powder
[1]

Molecular Formula C₅₆H₉₂O₂₉ [1]

Molecular Weight 1229.3 g/mol [8]

Melting Point ~230 - 240 °C (decomposes) [1][8]

Solubility

Soluble in ethanol.[12] Poorly

soluble in water; forms soapy

suspensions.[1][13] Can be

dissolved in water or buffer

with heating (95-100°C).[13]

Mechanism of Action: Membrane Permeabilization
Digitonin's utility and toxicity stem from its interaction with cholesterol in eukaryotic cell

membranes.[2][14] As an amphipathic molecule, it has both a hydrophilic sugar region and a

hydrophobic sterol tail.[2] This structure allows it to insert into the lipid bilayer, where it

specifically binds to cholesterol molecules.[15][16] This binding event displaces cholesterol

from the membrane core, leading to the formation of pores or complexes.[14][15] At low

concentrations, this results in selective permeabilization of the plasma membrane, allowing

passage of small molecules, while at higher concentrations, it causes complete membrane

disruption and cell lysis.[2][3]
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Caption: Mechanism of Digitonin-induced cell membrane disruption.

Safe Handling, Storage, and Disposal
Engineering Controls & Work Practices

Ventilation: Always handle Digitonin powder inside a certified chemical fume hood, especially

when weighing or transferring the substance, to prevent inhalation of dust.[5][7]
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Avoid Dust: Minimize the generation of dust during handling.[5] Use smooth, careful motions

when scooping or transferring powder.

Hygiene: Do not eat, drink, or smoke in areas where Digitonin is handled.[10] Wash hands

thoroughly with soap and water after handling and before leaving the laboratory.[8]

Access Control: Store Digitonin in a locked cabinet or a secure area accessible only to

authorized personnel.[9]

Storage
Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[5][10]

Protect from light and moisture, as the substance is light-sensitive and hygroscopic.[5]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[5]

Disposal
Dispose of waste Digitonin and contaminated materials as hazardous chemical waste.[5]

Consult with your institution's Environmental Health & Safety (EHS) department for specific

disposal protocols and adhere to all local, state, and federal regulations.[5]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure via inhalation, skin contact, or eye contact.

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Inspect gloves for

tears or holes before use and dispose of them properly after handling.[8][9]

Eye/Face Protection: Use tightly fitting safety goggles and a face shield to protect against

dust particles.[17]

Body Protection: Wear a fully buttoned lab coat. For tasks with a higher risk of spillage,

consider impervious clothing.[17]
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Respiratory Protection: If working outside a fume hood is unavoidable (not recommended), a

full-face respirator with an appropriate particulate filter is required.[17]

First Aid and Emergency Procedures
In case of any exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) to the responding medical personnel.

Inhalation: Immediately move the exposed individual to fresh air. If breathing is difficult or has

stopped, provide artificial respiration and call emergency medical services.[7][8]

Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected area with

plenty of soap and water for at least 15 minutes.[7]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[17] Call a Poison Control Center or doctor immediately.[10]

Experimental Protocols
Protocol: Safe Weighing and Handling of Digitonin
Powder
This protocol minimizes aerosolization and exposure risk.

Preparation: Don all required PPE (lab coat, gloves, safety goggles, face shield). Ensure the

chemical fume hood is on and operating correctly.

Work Area: Place a plastic-backed absorbent pad on the work surface inside the fume hood

to contain any minor spills. Place the analytical balance inside the fume hood if possible. If

not, weigh the powder inside the hood and transfer it to the balance.

Weighing: Use a clean spatula to carefully transfer the desired amount of Digitonin powder

from the stock container to a pre-tared weighing vessel. Avoid dropping the powder from a

height.
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Container Closure: Promptly and securely close the main Digitonin stock container.

Cleanup: Carefully wipe the spatula and any surfaces with a damp cloth or paper towel to

collect residual powder. Dispose of all contaminated materials (weighing paper, paper

towels, gloves) in a designated hazardous waste container.

Final Steps: Wash hands thoroughly after completing the task.

Protocol: Preparation of a Digitonin Stock Solution
Digitonin has poor water solubility; heating or using an organic solvent is required.[13]

Method A: Using an Organic Solvent (e.g., Ethanol)

Following the safe weighing protocol (8.1), weigh the required amount of Digitonin powder

into a suitable container (e.g., a conical tube).

Inside the fume hood, add the required volume of ethanol (e.g., for a 10 mg/mL solution) to

the powder.[12]

Cap the container securely and vortex or mix until the powder is fully dissolved.

Method B: Using an Aqueous Buffer with Heating

Weigh the required amount of Digitonin powder into a heat-safe glass container (e.g., a glass

beaker or bottle).

Add the required volume of water or buffer (e.g., HEPES).[13]

Place the container on a hot plate with a magnetic stirrer inside the fume hood.

Gently heat the solution to 95-100°C while stirring until the Digitonin is fully dissolved,

resulting in a clear solution.[13]

Allow the solution to cool to room temperature. Freshly prepared solutions should be used,

as they can become turbid upon standing or cooling.[12] Any precipitate that forms upon

cooling to 4°C can be removed by filtration.[13]
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Protocol: Emergency Spill Cleanup
This protocol is for small spills of Digitonin powder inside a laboratory.

Evacuate: Alert others in the immediate area and evacuate non-essential personnel.

Secure Area: Restrict access to the spill area. Ensure ventilation is adequate (fume hood).

PPE: Don appropriate PPE, including respiratory protection, gloves, a lab coat, and eye

protection.

Containment: Gently cover the spill with a dry, inert absorbent material like sand or

vermiculite to prevent dust from becoming airborne.[18] Do NOT use water, as this may

create a soapy suspension that is harder to control.[1]

Collection: Using non-sparking tools (e.g., plastic dustpan and brush), carefully sweep the

material into a designated, labeled hazardous waste container.[17] Avoid any actions that

could generate dust.

Decontamination: Wipe the spill area with a damp cloth. Decontaminate all tools and

reusable PPE.

Disposal: Dispose of all contaminated materials (absorbent, cloths, disposable PPE) as

hazardous waste according to institutional guidelines.

Workflow and Logic Diagrams
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Caption: Experimental workflow for safely weighing and preparing a Digitonin solution.
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Hazard:
Digitonin Powder Exposure

(Inhalation, Dermal, Ingestion)

Engineering Controls
(Most Effective)

- Chemical Fume Hood

Primary Control

Administrative Controls
- Safe Work Protocols (SOPs)

- Restricted Access
- Mandatory Training

Secondary Control

Personal Protective Equipment (PPE)
(Least Effective)

- Respirator, Gloves, Goggles, Lab Coat

Final Barrier

Click to download full resolution via product page

Caption: Hazard control hierarchy for managing Digitonin exposure risks.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.guidechem.com/guideview/research/digitonin.html
https://www.researchgate.net/topic/Digitonin
https://www.fishersci.com/store/msds?partNumber=AC407565000&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/14952m.pdf
https://www.carlroth.com/medias/SDB-4005-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTU3OTN8YXBwbGljYXRpb24vcGRmfGFEYzVMMmc0WVM4NU1UYzFNall3TVRZNE1qSXlMMU5FUWw4ME1EQTFYMDFVWDBWT0xuQmtaZ3wzZWY3ZmZkNGRhNjkyYTIyOTE0ZTJlNzllN2Y1YWY3ZWIwMmEyMDQzNDY5N2YxM2QzNTdiMmNiYjg5ZTQwMjIx
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIGITONIN-CASNO-11024-24-03340-EN.aspx
https://www.sigmaaldrich.com/SG/en/sds/sigma/d141
https://chemstock.ae/wp-content/uploads/2019/05/msds/20095MSDS.pdf
https://www.biosynth.com/Files/MSDS/D3/20/MSDS_D-3203_4000_ET.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/106/932/d5628pis.pdf
https://www.researchgate.net/post/How_to_prep_stock_solution_of_digitonin
https://www.pci.uni-heidelberg.de/bpc2/pdfs/paper2015/jpc_digitonin.pdf
https://pubmed.ncbi.nlm.nih.gov/25412206/
https://pubmed.ncbi.nlm.nih.gov/25412206/
https://www.researchgate.net/publication/268773014_Mechanistic_Investigation_of_Interactions_between_Steroidal_Saponin_Digitonin_and_Cell_Membrane_Models
https://www.chemicalbook.com/msds/digitonin.pdf
https://store.apolloscientific.co.uk/storage/msds/BID3301_msds.pdf
https://www.benchchem.com/product/b13729988#safety-and-handling-precautions-for-digitonin-powder
https://www.benchchem.com/product/b13729988#safety-and-handling-precautions-for-digitonin-powder
https://www.benchchem.com/product/b13729988#safety-and-handling-precautions-for-digitonin-powder
https://www.benchchem.com/product/b13729988#safety-and-handling-precautions-for-digitonin-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13729988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b13729988?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13729988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

